Cas no 22882-45-7 (rac-methyl (1R,2R)-2-nitrocyclopropane-1-carboxylate)

rac-methyl (1R,2R)-2-nitrocyclopropane-1-carboxylate structure
22882-45-7 structure
Product Name:rac-methyl (1R,2R)-2-nitrocyclopropane-1-carboxylate
CAS No:22882-45-7
MF:C5H7NO4
MW:145.113381624222
MDL:MFCD18830780
CID:251459
PubChem ID:39870404
Update Time:2025-04-19

rac-methyl (1R,2R)-2-nitrocyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 2-nitro-, methyl ester, trans- (8CI)
    • rac-methyl (1R,2R)-2-nitrocyclopropane-1-carboxylate
    • 22882-45-7
    • methyl (1R,2R)-2-nitrocyclopropane-1-carboxylate
    • 1820571-86-5
    • EN300-254853
    • EN300-196959
    • rac-methyl (1R,2R)-2-nitrocyclopropane-1-carboxylate, trans
    • rel-Methyl (1R,2R)-2-nitrocyclopropane-1-carboxylate
    • Cyclopropanecarboxylic acid, 2-nitro-, methyl ester, trans- (8CI)
    • MDL: MFCD18830780
    • Inchi: 1S/C5H7NO4/c1-10-5(7)3-2-4(3)6(8)9/h3-4H,2H2,1H3/t3-,4-/m1/s1
    • InChI Key: IUWIUHGJPLTNRP-QWWZWVQMSA-N
    • SMILES: O(C)C([C@@H]1C[C@H]1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 145.03750770g/mol
  • Monoisotopic Mass: 145.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 72.1Ų

rac-methyl (1R,2R)-2-nitrocyclopropane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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rac-methyl (1R,2R)-2-nitrocyclopropane-1-carboxylate
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Enamine
EN300-254853-0.5g
rac-methyl (1R,2R)-2-nitrocyclopropane-1-carboxylate
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Enamine
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Enamine
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Enamine
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Enamine
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rac-methyl (1R,2R)-2-nitrocyclopropane-1-carboxylate
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